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Compound of Interest

Compound Name: 2'-Chloro-5"-nitroacetophenone
CAS No.: 23082-50-0
Cat. No.: B1582321
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2'-Chloro-5'-nitroacetophenone is a highly versatile scaffold in medicinal chemistry and
organic synthesis. Its structure, characterized by an acetophenone core functionalized with
both a halogen (chlorine) and a potent electron-withdrawing group (nitro), presents multiple
reactive sites. This unique electronic and structural arrangement allows for a diverse array of
chemical transformations, making it an invaluable starting material for constructing complex
molecular architectures.[1] The derivatives of this compound are precursors to a wide range of
biologically active molecules, including pharmaceuticals and agrochemicals.[2][3][4]

This guide provides a detailed exploration of the principal synthetic routes to functionalize 2'-
Chloro-5'-nitroacetophenone. We will delve into the chemical logic behind various
methodologies, offering field-proven protocols and insights to empower researchers in drug
discovery and chemical development. The narrative is structured around the three primary
reactive centers of the molecule: the acetyl group, the nitro group, and the chloro-substituted
aromatic ring.

Strategic Overview of Synthetic Transformations

The synthetic utility of 2'-Chloro-5'-nitroacetophenone stems from the distinct reactivity of its
functional groups. The following diagram provides a high-level overview of the primary
pathways for derivatization, which will be explored in detail throughout this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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